Ethyl 2-[4-(3-methylsulfonylphenoxy)anilino]-3-nitropyridine-4-carboxylate

• IUPAC Name: ethyl 2-[4-(3-methylsulfonylphenoxy)anilino]-3-nitropyridine-4-carboxylate
• InChI: InChI=1S/C21H19N3O7S/c1-3-30-21(25)18-11-12-22-20(19(18)24(26)27)23-14-7-9-15(10-8-14)31-16-5-4-6-17(13-16)32(2,28)29/h4-13H,3H2,1-2H3,(H,22,23)
• InChI Key: CNQINUUFGCSWOH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C(=NC=C1)NC2=CC=C(C=C2)OC3=CC(=CC=C3)S(=O)(=O)C)[N+](=O)[O-]
• Molecular Formula: C21H19N3O7S
• Molecular Weight: 457.5 g/mol

Description

Ethyl 2-[4-(3-methylsulfonylphenoxy)anilino]-3-nitropyridine-4-carboxylate is a chemical compound that has been studied for its potential applications in scientific research. This compound is known to have a unique mechanism of action that makes it useful for studying various biochemical and physiological processes. In

Mechanism of Action

The mechanism of action of Ethyl 2-[4-(3-methylsulfonylphenoxy)anilino]-3-nitropyridine-4-carboxylate involves the inhibition of certain enzymes. This compound is known to bind to the active site of enzymes and prevent them from carrying out their normal functions. This mechanism of action makes Ethyl 2-[4-(3-methylsulfonylphenoxy)anilino]-3-nitropyridine-4-carboxylate useful for studying enzyme inhibition and related processes.
Biochemical and Physiological Effects:
Ethyl 2-[4-(3-methylsulfonylphenoxy)anilino]-3-nitropyridine-4-carboxylate has been shown to have various biochemical and physiological effects. This compound is known to inhibit the activity of certain enzymes, which can have downstream effects on various biochemical processes. Additionally, this compound has been shown to have anti-inflammatory properties, which may make it useful for studying inflammatory processes.

Advantages and Limitations for Lab Experiments

One of the main advantages of using Ethyl 2-[4-(3-methylsulfonylphenoxy)anilino]-3-nitropyridine-4-carboxylate in lab experiments is its unique mechanism of action. This compound is known to inhibit certain enzymes, which can be useful for studying various biochemical and physiological processes. However, one limitation of using this compound is that it may not be suitable for all types of experiments. Additionally, the synthesis of this compound can be challenging, which may limit its availability for certain experiments.

Future Directions

There are several future directions for research on Ethyl 2-[4-(3-methylsulfonylphenoxy)anilino]-3-nitropyridine-4-carboxylate. One potential direction is to study the compound's effects on specific enzymes and biochemical pathways. Another potential direction is to explore the compound's potential as a therapeutic agent for various diseases. Additionally, future research could focus on improving the synthesis method for this compound to make it more readily available for scientific research.

Synthesis Methods

The synthesis of Ethyl 2-[4-(3-methylsulfonylphenoxy)anilino]-3-nitropyridine-4-carboxylate involves several steps. The starting material for the synthesis is 3-nitropyridine-4-carboxylic acid, which is then reacted with ethyl chloroformate to form the corresponding ethyl ester. This ester is then reacted with 3-methylsulfonylphenol and aniline in the presence of a catalyst to form the desired product.

Scientific Research Applications

Ethyl 2-[4-(3-methylsulfonylphenoxy)anilino]-3-nitropyridine-4-carboxylate has been studied for its potential applications in scientific research. This compound is known to have a unique mechanism of action that makes it useful for studying various biochemical and physiological processes. Some of the research applications of this compound include the study of protein-protein interactions, protein-ligand interactions, and enzyme inhibition.